![molecular formula C17H16N2O2 B5530139 5-[1-(3-methylphenoxy)ethyl]-3-phenyl-1,2,4-oxadiazole](/img/structure/B5530139.png)
5-[1-(3-methylphenoxy)ethyl]-3-phenyl-1,2,4-oxadiazole
Overview
Description
Synthesis Analysis
The synthesis of 1,2,4-oxadiazoles typically involves the cyclodehydration of hydrazides with carboxylic acids or their derivatives. Specific methods for synthesizing derivatives similar to "5-[1-(3-methylphenoxy)ethyl]-3-phenyl-1,2,4-oxadiazole" include the reaction of hydrazides with carbonyl compounds in the presence of dehydrating agents or through oxidative cyclization of hydrazones. These methods yield various 1,2,4-oxadiazole compounds under mild conditions with good to excellent yields, indicating a versatile and efficient approach for generating these heterocycles (Malavolta et al., 2017).
Mechanism of Action
The mechanism of action of 1,2,4-oxadiazoles depends on their specific biological activity. For example, some 1,2,4-oxadiazoles exhibit anti-infective activity by inhibiting the growth of bacteria or viruses . The specific mechanism of action of “5-[1-(3-methylphenoxy)ethyl]-3-phenyl-1,2,4-oxadiazole” is not available in the sources I found.
Safety and Hazards
The safety and hazards of 1,2,4-oxadiazoles depend on their specific structure. Some 1,2,4-oxadiazoles may be harmful if swallowed, inhaled, or come into contact with skin . The specific safety and hazards of “5-[1-(3-methylphenoxy)ethyl]-3-phenyl-1,2,4-oxadiazole” are not available in the sources I found.
Future Directions
1,2,4-Oxadiazoles are a promising class of compounds for the development of new pharmaceuticals due to their diverse biological activities . Future research may focus on the synthesis of new 1,2,4-oxadiazoles with improved properties and activities. The specific future directions for “5-[1-(3-methylphenoxy)ethyl]-3-phenyl-1,2,4-oxadiazole” are not available in the sources I found.
properties
IUPAC Name |
5-[1-(3-methylphenoxy)ethyl]-3-phenyl-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2/c1-12-7-6-10-15(11-12)20-13(2)17-18-16(19-21-17)14-8-4-3-5-9-14/h3-11,13H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCXRZECKENRJDA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OC(C)C2=NC(=NO2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[1-(3-Methylphenoxy)ethyl]-3-phenyl-1,2,4-oxadiazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio}-1H-benzimidazole](/img/structure/B5530099.png)
![4-(3-isopropyl-1,2,4-oxadiazol-5-yl)-1-[(6-methoxy-3-methyl-1-benzofuran-2-yl)carbonyl]piperidine](/img/structure/B5530102.png)
![4-[(3,4-dichlorobenzylidene)amino]-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol](/img/structure/B5530114.png)
![4-methyl-7-[(2-methyl-2-propen-1-yl)oxy]-2H-chromen-2-one](/img/structure/B5530119.png)
![5-(3-bromophenyl)-1,3-dimethyl-5,5a-dihydro-1H-indeno[2',1':5,6]pyrido[2,3-d]pyrimidine-2,4,6(3H)-trione](/img/structure/B5530122.png)
![3-({methyl[3-(methylthio)benzyl]amino}methyl)-3-pyrrolidinol dihydrochloride](/img/structure/B5530126.png)
![6-[4-(2,6-difluorobenzoyl)-1-piperazinyl]-N,N,2-trimethyl-4-pyrimidinamine](/img/structure/B5530157.png)
![N-(5-chloro-2-methoxyphenyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetamide](/img/structure/B5530172.png)
![2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(4-ethylphenyl)acetamide](/img/structure/B5530174.png)